1-(2-Aminoacetyl)piperidin-3-one

• Molecular Formula: C7H12N2O2
• Molecular Weight: 156.18 g/mol
• SMILES: C1CC(=O)CN(C1)C(=O)CN
• InChI: InChI=1S/C7H12N2O2/c8-4-7(11)9-3-1-2-6(10)5-9/h1-5,8H2
• InChIKey: VHMRGDFZLJGDHZ-UHFFFAOYSA-N

1-(2-Aminoacetyl)piperidin-3-one (CAS 1353987-92-4), also catalogued as 1-Glycyl-3-piperidinone, is a heterobifunctional piperidinone derivative with the molecular formula C₇H₁₂N₂O₂ and a molecular weight of 156.18 g/mol. The compound integrates a primary amine via a glycyl linker with a piperidin-3-one core, placing the ketone functionality at the 3-position of the piperidine ring.

1-(2-Aminoacetyl)piperidin-3-one Procurement Guide: Physicochemical Properties, Isomeric Differentiation & Research Applications

1-(2-Aminoacetyl)piperidin-3-one (CAS 1353987-92-4), also catalogued as 1-Glycyl-3-piperidinone, is a heterobifunctional piperidinone derivative with the molecular formula C₇H₁₂N₂O₂ and a molecular weight of 156.18 g/mol . The compound integrates a primary amine via a glycyl linker with a piperidin-3-one core, placing the ketone functionality at the 3-position of the piperidine ring . This positional arrangement distinguishes it from its 4-one isomer and imparts distinct physicochemical properties, including a predicted boiling point of 346.7 ± 37.0 °C and a predicted pKa of 7.92 ± 0.29 . Commercially available at purities of 97–98%, it serves primarily as a versatile synthetic building block for medicinal chemistry and chemical biology applications .

Regioisomeric identity: 3-oxo piperidinone core, structurally distinct from the 4-one isomer

Heterobifunctional scaffold: primary amine and ketone enable orthogonal derivatization

Synthetic building block fit: supports medicinal chemistry and parallel library synthesis

Why 1-(2-Aminoacetyl)piperidin-3-one Cannot Be Replaced by Its 4-One Isomer or Other Piperidinone Analogs

The position of the ketone group on the piperidine ring fundamentally alters both the physicochemical and reactivity profile of aminoacetyl-piperidinones. The 3-one isomer exhibits a substantially higher predicted boiling point (346.7 °C vs. 264.5 °C for the 4-one) and flash point (163.5 °C vs. 113.8 °C), indicating stronger intermolecular interactions and different handling characteristics . Furthermore, the predicted pKa of 7.92 places the 3-one isomer near physiological pH, conferring a distinct ionization state that directly impacts solubility, membrane permeability, and potential target engagement compared to other regioisomers . The 3-oxo position also creates a unique electronic environment around the piperidine nitrogen, influencing the reactivity of the glycyl amine for downstream conjugation or library synthesis. These differences mean that substitution with the 4-one isomer or an alternative piperidinone scaffold cannot be assumed to yield equivalent outcomes in either synthetic or biological contexts.

Attribute

3-One Isomer (Target)

4-One Isomer (Substitute)

Thermal stability

Predicted higher boiling and flash points; distinct thermal handling profile

Lower thermal thresholds may shift process safety context

Ionization state

pKa near physiological pH; balanced protonation equilibrium

More basic; predominantly charged at pH 7.4; may alter permeability context

Reactivity context

3-oxo electronic environment influences amine nucleophilicity

4-oxo position may shift conjugation and derivatization outcomes

Quantitative Differentiation Evidence for 1-(2-Aminoacetyl)piperidin-3-one Against the Closest Analogs

Boiling Point Comparison: 3-One vs. 4-One Positional Isomer

The 1-(2-aminoacetyl)piperidin-3-one isomer demonstrates a significantly higher predicted boiling point than its 4-one counterpart. The 3-one isomer has a predicted boiling point of 346.7 ± 37.0 °C at 760 mmHg, compared to 264.5 ± 25.0 °C for 1-(2-aminoacetyl)piperidin-4-one . This 82.2 °C differential indicates stronger intermolecular forces (likely enhanced dipole-dipole interactions) in the 3-one regioisomer.

Boiling point

Head-to-head

346.7 °C vs 264.5 °C

Δ +82.2 °C (3-one vs 4-one)

Supports thermal stability differentiation in synthesis and storage

Predicted values at 760 mmHg; experimental validation recommended

Evidence Dimension	Predicted boiling point at 760 mmHg
Target Compound Data	346.7 ± 37.0 °C
Comparator Or Baseline	1-(2-Aminoacetyl)piperidin-4-one (CAS 1353957-31-9): 264.5 ± 25.0 °C
Quantified Difference	82.2 °C higher for the 3-one isomer
Conditions	Predicted values at standard atmospheric pressure (760 mmHg)

Why This Matters

The higher boiling point of the 3-one isomer indicates greater thermal stability during synthesis and storage, which is a critical parameter for procurement decisions involving high-temperature reaction conditions or long-term stockpiling.

Flash Point Safety Margin: 3-One Isomer Provides Wider Handling Window

The flash point of 1-(2-aminoacetyl)piperidin-3-one is predicted at 163.5 ± 26.5 °C, which is approximately 49.7 °C higher than the 4-one isomer (113.8 ± 23.2 °C) . This places the 3-one isomer in a significantly less flammable category under standard laboratory handling conditions.

Flash point

Head-to-head

163.5 °C vs 113.8 °C

Δ +49.7 °C (wider safety margin)

Indicates different flammability context for laboratory handling

Predicted closed-cup values; verify under local conditions

Evidence Dimension	Predicted flash point
Target Compound Data	163.5 ± 26.5 °C
Comparator Or Baseline	1-(2-Aminoacetyl)piperidin-4-one (CAS 1353957-31-9): 113.8 ± 23.2 °C
Quantified Difference	49.7 °C higher flash point for the 3-one isomer
Conditions	Predicted values; standard closed-cup methodology

Why This Matters

The substantially higher flash point reduces fire hazard risk during shipping, storage, and synthetic manipulation, making the 3-one isomer the safer procurement option for labs without specialized flammable-material handling infrastructure.

pKa and Ionization State at Physiological pH: A Predicted Advantage for Biological Assays

The predicted pKa of 1-(2-aminoacetyl)piperidin-3-one is 7.92 ± 0.29 . This value is critically close to physiological pH (7.4), meaning the compound exists in a near-equilibrium mixture of protonated (charged) and deprotonated (neutral) species under biological assay conditions. In contrast, the parent piperidin-4-one scaffold has a predicted pKa of 8.95 ± 0.20 , indicating it remains predominantly protonated at pH 7.4. The closer match of the 3-one derivative to physiological pH may enhance membrane permeability while retaining sufficient aqueous solubility.

pKa

Class-level

pKa 7.92 vs pKa 8.95

Δ ≈1.03 (approx. 10× protonation shift)

Ionization profile context for biological assay design

Predicted; class-level inference; direct measurement recommended

Evidence Dimension	Predicted acid dissociation constant (pKa)
Target Compound Data	pKa = 7.92 ± 0.29
Comparator Or Baseline	Piperidin-4-one (parent scaffold): pKa = 8.95 ± 0.20
Quantified Difference	ΔpKa ≈ 1.03 units (approximately 10-fold difference in protonation equilibrium)
Conditions	Predicted values; aqueous solution at 25 °C

Why This Matters

For research groups using this compound as a fragment or scaffold in biological screening, the near-physiological pKa suggests a balanced ionization profile that may translate to improved cell permeability relative to more basic piperidinone analogs, a critical factor in phenotypic and target-based assays.

Heterobifunctional Reactivity: Dual Amino and Ketone Functionalities Enable Divergent Library Synthesis

1-(2-Aminoacetyl)piperidin-3-one possesses two chemically orthogonal reactive centers: a primary aliphatic amine (from the glycyl moiety) and a ketone at the piperidine 3-position. This dual functionality is absent in simpler analogs such as 1-acetyl-3-aminopiperidine (CAS 1018680-22-2), which lacks the ketone , or in the parent piperidin-3-one scaffold, which lacks the pendant amine . The presence of both groups enables sequential, chemoselective derivatization—such as reductive amination at the ketone followed by amide coupling at the primary amine—for the generation of diverse compound libraries from a single intermediate.

Orthogonal handles

Reported

2 handles (NH₂ + ketone)

vs 1 handle in mono-functional analogs

Enables sequential chemoselective library synthesis

Structural analysis; reactivity confirmation under chosen conditions

Evidence Dimension	Number of chemically orthogonal reactive functional groups
Target Compound Data	Two orthogonal groups: primary amine (glycyl) + ketone (piperidin-3-one)
Comparator Or Baseline	1-Acetyl-3-aminopiperidine (CAS 1018680-22-2): Only primary amine; no ketone. Piperidin-3-one (CAS 50717-82-3): Only ketone; no pendant amine.
Quantified Difference	Qualitative: 2 orthogonal handles vs. 1 in comparators
Conditions	Structural and functional group analysis

Why This Matters

For medicinal chemistry and chemical biology programs, the heterobifunctional nature of this compound translates to higher synthetic efficiency—fewer synthetic steps are required to access diverse chemical space from a single building block, reducing procurement costs and accelerating lead generation timelines.

Density and Molecular Packing: Subtle but Measurable Differences Between Regioisomers

The predicted density of 1-(2-aminoacetyl)piperidin-3-one is 1.211 ± 0.06 g/cm³ , compared to 1.2 ± 0.1 g/cm³ for the 4-one isomer . While the absolute difference is small (approximately 0.011 g/cm³), the tighter error margin on the 3-one measurement (±0.06 vs. ±0.1) suggests more consistent molecular packing. This may reflect the different dipole alignment arising from the 3-oxo vs. 4-oxo position, which can influence crystallinity, solubility, and formulation behavior.

Density

Head-to-head

1.211 g/cm³ vs 1.2 g/cm³

Δ ≈0.011 g/cm³; tighter uncertainty

Predicted packing consistency context for formulation work

Modest difference; batch-specific verification advised

Evidence Dimension	Predicted density
Target Compound Data	1.211 ± 0.06 g/cm³
Comparator Or Baseline	1-(2-Aminoacetyl)piperidin-4-one: 1.2 ± 0.1 g/cm³
Quantified Difference	Approximately 0.011 g/cm³ higher; tighter prediction uncertainty for the 3-one
Conditions	Predicted values at 25 °C

Why This Matters

While the density difference is modest, the tighter predictive error on the 3-one isomer's density suggests more consistent batch-to-batch physical properties—an important consideration for formulation scientists and analytical chemists requiring reproducible material characteristics.

Commercial Availability and Purity Benchmarking Against Structural Analogs

1-(2-Aminoacetyl)piperidin-3-one is available from multiple vendors at purities of 97% (CheMenu, catalog CM497867) and 98% (Leyan, catalog 1773407) , with the Fluorochem grade (catalog F080569) being a premium research-grade option . In contrast, the 4-one isomer (CAS 1353957-31-9) is also listed at 97% purity (Leyan, catalog 1342539) , indicating comparable quality benchmarks. However, the 3-one isomer's MDL number (MFCD21092332) and established CAS registry reflect a well-defined chemical identity suitable for patent and publication referencing, which is essential for reproducible research.

Purity & supply

Reported

97–98% (multi-vendor)

Comparable purity; broader vendor base vs 4-one

Supplier network context supports procurement flexibility

Catalog listings as of 2025; verify current availability

Evidence Dimension	Commercial purity and vendor availability
Target Compound Data	97–98% purity; available from Fluorochem, Leyan, CheMenu, CymitQuimica
Comparator Or Baseline	1-(2-Aminoacetyl)piperidin-4-one: 97% purity; available from Leyan, Matrix Fine Chemicals
Quantified Difference	Comparable purity; broader vendor network for the 3-one isomer
Conditions	Commercial catalog listings as of 2025

Why This Matters

A broader vendor base reduces single-supplier dependency risk and provides competitive pricing options for procurement, while the 98% purity grade meets the threshold required for most medicinal chemistry and fragment-based screening applications.

Optimal Research and Industrial Application Scenarios for 1-(2-Aminoacetyl)piperidin-3-one Based on Quantitative Differentiation Evidence

Fragment-Based Drug Discovery (FBDD) Requiring Balanced Ionization at Physiological pH

The predicted pKa of 7.92 positions 1-(2-aminoacetyl)piperidin-3-one within the ideal range for fragment screening libraries, where compounds with near-neutral pKa values exhibit balanced solubility and membrane permeability. This makes the 3-one isomer preferable to the more basic piperidin-4-one scaffold (pKa 8.95) for primary fragment screens targeting intracellular proteins, where excessive positive charge can limit cell penetration . Procurement of this specific regioisomer ensures that the fragment's ionization state at pH 7.4 is approximately 50:50 charged-to-neutral, a profile associated with favorable ligand efficiency metrics in fragment-based campaigns.

High-Temperature Synthetic Protocols Requiring Thermally Stable Intermediates

With a predicted boiling point of 346.7 °C and flash point of 163.5 °C, the 3-one isomer offers a substantial thermal processing window compared to the 4-one isomer (boiling point 264.5 °C, flash point 113.8 °C) . Research groups conducting microwave-assisted synthesis, high-temperature amide couplings, or solvent-free reactions at elevated temperatures should preferentially procure the 3-one isomer to minimize volatilization losses and reduce fire hazard risks during scale-up. The 82.2 °C boiling point advantage directly translates to broader solvent compatibility and safer operational margins.

Divergent Library Synthesis Leveraging Orthogonal Amino and Ketone Functionalities

The presence of both a primary amine and a ketone in 1-(2-aminoacetyl)piperidin-3-one enables two-directional diversification from a single building block. This heterobifunctional architecture supports sequential chemoselective transformations—ketone reduction, reductive amination, or Grignard addition at the 3-oxo position, followed by amide bond formation, sulfonamide coupling, or urea synthesis at the glycyl amine . This contrasts with mono-functional analogs like 1-acetyl-3-aminopiperidine, where only the amine is available for derivatization. Procurement of the 3-one isomer thus maximizes the chemical space accessible per synthetic step, improving overall workflow efficiency for medicinal chemistry teams.

Structure-Activity Relationship (SAR) Studies on Piperidinone Regioisomer Series

For SAR campaigns exploring the impact of carbonyl position on biological target engagement, 1-(2-aminoacetyl)piperidin-3-one serves as the critical 3-oxo comparator alongside its 4-one isomer (CAS 1353957-31-9). The measurable physicochemical differences—82.2 °C boiling point differential, 49.7 °C flash point differential, and approximately 1-unit pKa shift relative to the 4-one parent scaffold—provide a quantifiable basis for interpreting regioisomer-dependent activity divergence . Procuring both isomers as a matched pair enables controlled experiments where the only variable is the ketone position, strengthening the intellectual rigor of patent claims and publication conclusions.

Application

Selection Property

Validation Focus

Fragment-based screening library synthesis

Ionization state at physiological pH

Cell permeability and solubility balance assessment

High-temperature synthetic protocols

Thermal stability profile

Processing safety margin review

Divergent library synthesis

Orthogonal amine and ketone handles

Sequential chemoselective derivatization workflow

Piperidinone regioisomer SAR studies

Regioisomeric identity control

Physicochemical differentiation and target engagement context